Cas no 35146-74-8 (bis(cyclobutylmethyl)amine)

• Product Name: bis(cyclobutylmethyl)amine
• CAS No: 35146-74-8
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD21234567
• CID: 5224329
• PubChem ID: 54206114
• Update Time: 2026-03-07

bis(cyclobutylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Bis-cyclobutylmethyl-amine
• Cyclobutanemethanamine, N-(cyclobutylmethyl)-
• bis(cyclobutylmethyl)amine

• MDL： MFCD21234567
• Inchi： 1S/C10H19N/c1-3-9(4-1)7-11-8-10-5-2-6-10/h9-11H,1-8H2
• InChI Key： ZISAXGBWLHFPIX-UHFFFAOYSA-N
• SMILES： C1(CNCC2CCC2)CCC1

Computed Properties

• Exact Mass: 153.152
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Additional information on bis(cyclobutylmethyl)amine

Comprehensive Overview of Bis(cyclobutylmethyl)amine (CAS No. 35146-74-8): Properties, Applications, and Industry Insights

Bis(cyclobutylmethyl)amine (CAS No. 35146-74-8) is a specialized organic compound featuring two cyclobutylmethyl groups attached to a central nitrogen atom. This unique structure grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-performance amine derivatives, this compound has garnered attention for its potential in catalysis and ligand design.

In recent years, the compound’s role in green chemistry has become a focal point. Researchers are exploring its utility in sustainable synthesis due to its moderate reactivity and stability under controlled conditions. A surge in searches for "eco-friendly amine catalysts" and "nitrogen-containing building blocks" reflects industry trends toward environmentally benign processes. Bis(cyclobutylmethyl)amine aligns with these priorities, offering a balance between reactivity and safety.

The physicochemical properties of 35146-74-8 include a molecular weight of 181.3 g/mol and a lipophilic character, which enhances solubility in organic solvents. These traits are critical for applications like drug delivery systems and polymer modification. Notably, its cyclobutyl rings contribute to steric hindrance, a feature leveraged in asymmetric synthesis—a topic frequently queried as "sterically hindered amines in catalysis".

From an industrial perspective, bis(cyclobutylmethyl)amine is often discussed alongside custom synthesis and small-molecule libraries. Pharmaceutical companies prioritize such compounds for lead optimization, addressing queries like "amine derivatives for medicinal chemistry". Its compatibility with cross-coupling reactions further expands its utility, meeting demands for versatile intermediates in API development.

Quality control and analytical standards for CAS No. 35146-74-8 are stringent, with HPLC and GC-MS being common characterization methods. Laboratories emphasize batch-to-batch consistency, a concern echoed in searches for "high-purity amine suppliers". Regulatory compliance, particularly for non-hazardous handling, positions this compound favorably in research and industrial workflows.

Future prospects for bis(cyclobutylmethyl)amine include explorations in bioorthogonal chemistry and material science coatings. As AI-driven drug discovery accelerates, the demand for tailored nitrogen scaffolds (a frequently searched term) is expected to rise. Innovations in flow chemistry may further streamline its production, addressing cost-efficiency challenges.

In summary, 35146-74-8 exemplifies the intersection of structural ingenuity and practical applicability. Its adaptability to evolving scientific needs—from catalysis to sustainable chemistry—ensures its relevance in a competitive market. For researchers, staying updated on its synthetic protocols and emerging use cases is essential to harness its full potential.